Cas no 1494868-80-2 (2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine)

2-(3-Fluoro-2-methoxyphenyl)-1-methylpiperazine is a fluorinated and methoxylated phenylpiperazine derivative with potential applications in pharmaceutical and agrochemical research. The presence of a fluorine atom at the 3-position and a methoxy group at the 2-position on the phenyl ring enhances its electronic and steric properties, making it a valuable intermediate for drug discovery. The 1-methylpiperazine moiety contributes to its basicity and solubility, facilitating further functionalization. This compound may serve as a key building block for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) agents or receptor modulators. Its structural features offer opportunities for structure-activity relationship (SAR) studies in medicinal chemistry.
2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine structure
1494868-80-2 structure
Product Name:2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine
CAS No:1494868-80-2
MF:C12H17FN2O
MW:224.274586439133
CID:5795977
PubChem ID:82391819
Update Time:2025-06-28

2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine
    • EN300-1800635
    • 1494868-80-2
    • Inchi: 1S/C12H17FN2O/c1-15-7-6-14-8-11(15)9-4-3-5-10(13)12(9)16-2/h3-5,11,14H,6-8H2,1-2H3
    • InChI Key: ZWCQWTBVYYTKFM-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1OC)C1CNCCN1C

Computed Properties

  • Exact Mass: 224.13249133g/mol
  • Monoisotopic Mass: 224.13249133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 24.5Ų

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Additional information on 2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine

Introduction to 2-(3-Fluoro-2-methoxyphenyl)-1-methylpiperazine (CAS No. 1494868-80-2)

2-(3-Fluoro-2-methoxyphenyl)-1-methylpiperazine, with the CAS number 1494868-80-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely used in the development of various therapeutic agents due to their ability to modulate a range of biological targets. The unique structural features of 2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine make it a promising candidate for the development of novel drugs, particularly in the areas of neuropharmacology and psychiatry.

The chemical structure of 2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine consists of a piperazine ring substituted with a 3-fluoro-2-methoxyphenyl group and a methyl group. The presence of the fluoro and methoxy substituents on the phenyl ring imparts specific pharmacological properties, such as enhanced lipophilicity and altered receptor binding profiles. These properties are crucial for optimizing the compound's pharmacokinetics and pharmacodynamics, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine in modulating serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes. These receptors play key roles in regulating mood, anxiety, and cognitive function, making them important targets for the treatment of psychiatric disorders such as depression, anxiety, and schizophrenia. Preclinical research has shown that 2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine exhibits potent agonist activity at these receptors, suggesting its potential as a novel therapeutic agent.

In addition to its serotonin receptor activity, 2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine has also been investigated for its effects on other neurotransmitter systems. For instance, it has been shown to interact with dopamine D2 receptors, which are implicated in motor control and reward pathways. This dual activity at serotonin and dopamine receptors may provide a broader therapeutic profile, potentially addressing multiple symptoms associated with complex psychiatric conditions.

The pharmacokinetic properties of 2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine have been extensively studied to optimize its therapeutic potential. Research has demonstrated that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential for developing an effective oral medication. Furthermore, studies have explored various prodrug strategies to enhance its stability and reduce potential side effects, further enhancing its clinical utility.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies to assess its therapeutic benefits in specific patient populations.

Beyond its potential as a standalone therapeutic agent, 2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine has also been explored as a tool compound in academic research. Its well-characterized pharmacological profile makes it a valuable tool for investigating the role of serotonin and dopamine receptors in various neurological processes. This dual use as both a therapeutic candidate and a research tool underscores its versatility and importance in the field of neuropharmacology.

In conclusion, 2-(3-fluoro-2-methoxyphenyl)-1-methylpiperazine (CAS No. 1494868-80-2) represents a promising compound with significant potential in the development of novel therapeutics for psychiatric disorders. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of mental health conditions.

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